Technique Innovation & Translatability
Specifications & Pricing

Smolecule

Application Notes: Measuring Enthalpy of
Vaporization for 2,5-Dimethyloctane

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2,5-Dimethyloctane

CAS No.: 15869-89-3

Cat. No.: S1517939

Compound Identification and Basic Properties

2,5-Dimethyloctane is a branched-chain saturated hydrocarbon (alkane) that can be relevant in various

chemical and industrial research contexts.

Table 1: Basic Identifiers and Physical Properties of 2,5-Dimethyloctane

Property Value Source | Notes
CAS Number 15869-89-3 [1]
Molecular Formula CqoH22 [2] [1]

Molar Mass

Normal Boiling Point

142.28 - 142.29 g/mol

158 °C (431.15 K)

[2] [1]

at 760 mmHg [1]

[1]

[1]

Density 0.732 g/cm3
Flash Point 80.3°C
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Thermodynamic Data Availability

The National Institute of Standards and Technology (NIST) Web Thermo Tables (WTT) provides a critically
evaluated dataset for 2,5-dimethyloctane. This is a key resource for researchers as it contains
recommended values derived from experimental data and sophisticated models. The available

thermodynamic properties relevant to vaporization enthalpy are summarized below [2].

Table 2: Available Thermodynamic Property Data from NIST

Property - . .
Specific Properties Available Data Range | Notes
Category
Phase Boiling temperature vs. Pressure, Phase Temperature range: 190 K to 600.4 K;
Boundary boundary pressure vs. Temperature Includes 3 experimental data points.
Enthalpy Enthalpy of vaporization (Liquid to Gas) Temperature range: 255 K to 600.4 K.
Enthalpy of formation (Gas and Liquid) Fundamental data for calculating energy
changes.
Other Density, Heat capacity, Entropy, Viscosity, Various temperature and pressure
Properties Thermal conductivity ranges.

Protocols for Determining Enthalpy of Vaporization

The enthalpy of vaporization (AHyap) can be determined through direct experimental measurement or

predicted using established computational correlations.

Direct Calculation from Fundamental Data

For a direct calculation, the enthalpy of vaporization is defined as the difference in enthalpy between the

vapor and liquid states at the same temperature and pressure [3] [4].

Protocol 1: Direct Calculation via NIST Data
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* Principle: The enthalpy of vaporization is calculated using the formula: AH,,ap = Hyapor - Hiiquid:

where H is the specific or molar enthalpy.
e Data Source: Access the NIST Web Thermo Tables (WTT) for 2,5-dimethyloctane [2].
e Procedure:
o Query the database for the property "Enthalpy (Liquid in equilibrium with Gas)" at your desired
temperature.
o Simultaneously, query for "Enthalpy (Ideal Gas)" at the same temperature.
o The difference between these two values yields the enthalpy of vaporization.
e Advantage: This method leverages critically evaluated and reliable data, providing a highly accurate
value without the need for laboratory experimentation.

Prediction via Empirical Correlations

When experimental data is unavailable, empirical correlations based on easily accessible properties (like
normal boiling point and critical constants) can be used. A 2019 study published in the PMC database

developed a highly reliable correlation for this purpose [5].
Protocol 2: Prediction using the Gharagheizi et al. Model

This model requires the normal boiling point (T}), critical temperature (T.), and critical pressure (P.).

* Principle: The model uses the following equation: AHy,, 1, = RTp(A + BTy, + CTp,? + DT, *) Where:

[e]

AHyap, b is the enthalpy of vaporization at the normal boiling point (kJ/mol).

[¢]

R is the universal gas constant (8.3145 J-mol—1-K1).
Ty Is the reduced boiling point (T,/T;).

[e]

[¢]

A, B, C, D are constants that are themselves functions of the critical pressure (P in bar).

o Coefficients:

A=0.01290
B = 0.00086 - 0.00206P. + 0.01150 In(P.)

C =-0.01983 + 0.00632P,. - 0.04279 In(P,)
D = 0.02086 - 0.00459P + 0.03544 In(P,)

[e]

o

[e]

[¢]

¢ Procedure:
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Obtain the required properties for 2,5-dimethyloctane (T, T, P.). If not available in [2] or [1],

(e]

they may need to be estimated using group contribution methods.
Calculate Ty, =T, / Tg.

Calculate the coefficients B, C, and D using the equations above.
Substitute all values into the main equation to compute AH,zp p.

(e]

o

o

¢ Reliability: This model was validated against 452 pure substances and was found to be more accurate

than several other well-known correlations in the literature [5].

Experimental Workflow and Data Logic

For a researcher embarking on an experimental determination of the enthalpy of vaporization, the following

workflow outlines the key decision points and processes. The DOT script below visually represents this

pathway.
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Experimental Workflow for AHvap Measurement

Start: Define Objective

Initial Research

Literature Review
(NIST, Journals)

Is AHvap data
available?

Select Method

. . . Calculate via
Rapid Estimate| Primary Data

NIST Data

Predict via Design & Conduct
Empirical Correlation Lab Experiment

Analyze Data &
Calculate AHvap

End: Report Result
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Diagram 1: Experimental Workflow for AHvap Measurement. This flowchart outlines the decision-
making process for obtaining the enthalpy of vaporization, starting with a literature review and proceeding

through data retrieval, predictive modeling, or experimental pathways.

Conclusion

Researchers have multiple validated pathways for determining the enthalpy of vaporization for 2,5-
dimethyloctane. The most efficient approach is to utilize the critically evaluated data directly from the
NIST Web Thermo Tables, which is the recommended primary resource. For situations where such high-
quality data is not available for a compound of interest, the empirical correlation by Gharagheizi et al.

provides a reliable and accurate predictive method, leveraging commonly known thermodynamic properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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